1-Benzyl-3-(4-fluorophenyl)pyrrolidin-3-ol

• Molecular Formula: C17H18FNO
• Molecular Weight: 271.33 g/mol
• IUPAC Name: 1-benzyl-3-(4-fluorophenyl)pyrrolidin-3-ol
• InChI: InChI=1S/C17H18FNO/c18-16-8-6-15(7-9-16)17(20)10-11-19(13-17)12-14-4-2-1-3-5-14/h1-9,20H,10-13H2
• InChI Key: FVLVBRMZBPQASS-UHFFFAOYSA-N
• SMILES: C1CN(CC1(C2=CC=C(C=C2)F)O)CC3=CC=CC=C3

Description

1-Benzyl-3-(4-fluorophenyl)pyrrolidin-3-ol, also known as BFPO, is a synthetic chemical compound that belongs to the class of pyrrolidinols. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. The purpose of

Mechanism of Action

The exact mechanism of action of 1-Benzyl-3-(4-fluorophenyl)pyrrolidin-3-ol is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. This compound has been shown to increase the release of these neurotransmitters, which could explain its analgesic and antidepressant effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. Studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. This compound has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase, which could explain its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-Benzyl-3-(4-fluorophenyl)pyrrolidin-3-ol has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity yield. This compound also exhibits potent analgesic and anti-inflammatory properties, making it a useful tool for studying pain and inflammation. However, there are also limitations to the use of this compound in lab experiments. Its exact mechanism of action is not fully understood, which could make it difficult to interpret experimental results. In addition, this compound has not been extensively studied for its potential side effects, which could limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-Benzyl-3-(4-fluorophenyl)pyrrolidin-3-ol. One area of interest is its potential use as a treatment for neurodegenerative diseases. Studies have shown that this compound has neuroprotective effects, and further research could explore its potential as a treatment for diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of new pain medications. This compound exhibits potent analgesic properties, and further research could explore its potential as a treatment for chronic pain. Finally, research could explore the potential side effects of this compound, which could help to determine its safety for use in clinical settings.

Synthesis Methods

1-Benzyl-3-(4-fluorophenyl)pyrrolidin-3-ol can be synthesized using a variety of methods, including the reduction of 1-Benzyl-3-(4-fluorophenyl)pyrrolidin-3-one with sodium borohydride in the presence of a catalytic amount of acetic acid. This method yields a high purity product with a yield of up to 80%.

Scientific Research Applications

1-Benzyl-3-(4-fluorophenyl)pyrrolidin-3-ol has been studied extensively for its potential applications in medicinal chemistry and pharmacology. Studies have shown that this compound exhibits potent analgesic and anti-inflammatory properties, making it a potential candidate for the development of new pain medications. This compound has also been shown to have anxiolytic and antidepressant effects, which could make it a useful treatment for anxiety and depression. In addition, this compound has been studied for its potential neuroprotective effects, which could make it a promising treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.